molecular formula C9H12N2O4S B8430876 2-Acetylamino-4-methanesulfonyloxymethylpyridine

2-Acetylamino-4-methanesulfonyloxymethylpyridine

Cat. No.: B8430876
M. Wt: 244.27 g/mol
InChI Key: FTSKPDRJYQOEFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetylamino-4-methanesulfonyloxymethylpyridine is a useful research compound. Its molecular formula is C9H12N2O4S and its molecular weight is 244.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O4S

Molecular Weight

244.27 g/mol

IUPAC Name

(2-acetamidopyridin-4-yl)methyl methanesulfonate

InChI

InChI=1S/C9H12N2O4S/c1-7(12)11-9-5-8(3-4-10-9)6-15-16(2,13)14/h3-5H,6H2,1-2H3,(H,10,11,12)

InChI Key

FTSKPDRJYQOEFE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=NC=CC(=C1)COS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of triethylamine (1.7 mL, 12 mmol) and methanesulfonyl chloride (0.70 mL, 9.0 mmol) in anhydrous tetrahydrofuran (3.0 mL) was added to a solution of (2-acetylaminopyridin-4-yl)methanol (Reference compound No. 12-1, 1.0 g, 6.0 mmol) in anhydrous tetrahydrofuran (9.0 mL) under ice-cooling, and the mixture was stirred for 20 minutes. Water (30 mL) was added to the reaction mixture, the whole was extracted with ethyl acetate (40 mL) three times, and then the organic layer was dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the resulting solid was filtered off with hexane. The solid was dried under reduced pressure at 40° C. to give 1.3 g of the title reference compound as a pale yellow solid. (Yield 87%)
Quantity
1.7 mL
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
9 mL
Type
solvent
Reaction Step Three

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